Cas no 2137613-44-4 (Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-)

Technical Introduction: Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- is a structurally unique bicyclic compound featuring a carboxylic acid functional group and an ethylsulfonyl substituent. The rigid bicyclo[2.2.1]heptane framework imparts steric constraints and stability, making it valuable in synthetic chemistry and pharmaceutical applications. The ethylsulfonyl group enhances polarity and potential reactivity, facilitating its use as an intermediate in the design of bioactive molecules or functional materials. Its distinct combination of functional groups offers versatility in derivatization, enabling tailored modifications for specific research or industrial purposes. The compound’s well-defined structure ensures consistency in synthetic pathways, supporting reproducibility in advanced chemical studies.

Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- structure

2137613-44-4 structure

Product Name:Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-

CAS No:2137613-44-4

MF:C₁₀H₁₆O₄S

MW:232.296642303467

CID:5297276

Update Time:2025-05-19

Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-
- Inchi： 1S/C10H16O4S/c1-2-15(13,14)9-5-6-3-7(9)8(4-6)10(11)12/h6-9H,2-5H2,1H3,(H,11,12)
- InChI Key： MHYKRMZFVIWFME-UHFFFAOYSA-N
- SMILES： C12CC(CC1S(CC)(=O)=O)CC2C(O)=O

Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-785851-0.05g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	0.05g	$1912.0	2025-03-21
Enamine	EN300-785851-0.1g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	0.1g	$2002.0	2025-03-21
Enamine	EN300-785851-0.25g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	0.25g	$2093.0	2025-03-21
Enamine	EN300-785851-0.5g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	0.5g	$2185.0	2025-03-21
Enamine	EN300-785851-1.0g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	1.0g	$2276.0	2025-03-21
Enamine	EN300-785851-2.5g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	2.5g	$4458.0	2025-03-21
Enamine	EN300-785851-5.0g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	5.0g	$6597.0	2025-03-21
Enamine	EN300-785851-10.0g	6-(ethanesulfonyl)bicyclo[2.2.1]heptane-2-carboxylic acid	2137613-44-4	95.0%	10.0g	$9781.0	2025-03-21

Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)-

Exploring Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- (CAS No. 2137613-44-4): Properties, Applications, and Innovations

The chemical compound Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- (CAS No. 2137613-44-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its bicyclic framework and ethylsulfonyl functional group make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about this compound revolves around its synthetic pathways and stability under various conditions. Studies indicate that the bicyclo[2.2.1]heptane core provides exceptional rigidity, which is advantageous for designing high-performance polymers and bioactive molecules. The ethylsulfonyl moiety further enhances its reactivity, enabling selective modifications—a hot topic in green chemistry and sustainable synthesis.

In the context of AI-driven drug design, Bicyclo[2.2.1]heptane-2-carboxylic acid, 6-(ethylsulfonyl)- has emerged as a candidate for virtual screening due to its 3D structural diversity. Computational chemists frequently query its molecular docking potential, especially for neurological targets. This aligns with trends in precision medicine, where tailored molecular scaffolds are critical.

Another trending application lies in advanced material science. The compound’s thermal stability and solubility profile make it suitable for nanocomposite formulations, a rapidly growing field. Searches for “bicyclic compounds in electronics” or “sulfonyl derivatives for coatings” highlight industry interest in such innovations.

From a regulatory perspective, CAS No. 2137613-44-4 is not classified under restricted categories, making it accessible for academic and industrial R&D. However, users often seek guidance on safe handling protocols and compatibility with common reagents, reflecting broader concerns about lab safety and environmental impact.

Future research directions may explore its role in bioconjugation or catalysis, areas dominating scientific forums. As patent filings involving similar structures rise, this compound’s IP potential becomes another focal point for innovators.